3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-thiophen-2-yl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C14H8N2S3/c15-8-10(7-11-3-1-5-17-11)14-16-12(9-19-14)13-4-2-6-18-13/h1-7,9H/b10-7+
• InChI Key: VVZUYJXZICMASK-JXMROGBWSA-N
• Canonical SMILES: C1=CSC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=CS3
• Isomeric SMILES: C1=CSC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C14H8N2S3
• Molecular Weight: 300.4 g/mol

Description

3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, studies have suggested that it may act by inhibiting the proliferation of cancer cells through the induction of apoptosis. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
Studies have shown that this compound has low toxicity and does not cause significant biochemical or physiological effects in vitro. However, further studies are needed to determine its toxicity in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields. However, its limitations include its limited solubility in water and its unknown toxicity in vivo.

Future Directions

There are several future directions for research on 3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile. In medicinal chemistry, further studies are needed to determine its anticancer mechanisms and its potential as a therapeutic agent. In materials science, research could focus on optimizing its properties for use in OLEDs and OPVs. Additionally, studies could be conducted to determine its toxicity in vivo and its potential environmental impact.

Synthesis Methods

The synthesis of 3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile involves the reaction of 2-thiophenecarboxaldehyde and 2-thiophenemethylamine with 2-bromoacrylonitrile in the presence of a base. The reaction proceeds through the formation of an imine intermediate, which undergoes cyclization and elimination to yield the final product.

Scientific Research Applications

3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. It has also been studied for its antibacterial and antifungal properties. In materials science, this compound has been investigated for its potential use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).